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Compound of Interest

Compound Name: Inosine-5"-diphosphate disodium

Cat. No.: B15603084

Essential Safety and Handling Guide for Inosine-
5'-diphosphate Disodium

This guide provides immediate safety, handling, and disposal protocols for Inosine-5'-
diphosphate disodium (IDP), tailored for researchers, scientists, and drug development
professionals. The information is compiled from available safety data sheets for IDP and
structurally related compounds to ensure a comprehensive overview of safety measures.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and safety information for
Inosine-5'-diphosphate disodium.
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Parameter

Information

Chemical Name

Inosine-5'-diphosphate disodium salt

CAS Number

54735-61-4[1]

Molecular Formula

C1o0H12NaNa2011P2[2][3][4]

Molecular Weight

472.15 g/mol [2][3][4]

Appearance

White powder[2]

Storage Temperature

-20°C[5]

Primary Hazards

May cause damage to organs (eyes, central
nervous system) through prolonged or repeated
exposure (Specific Target Organ Toxicity, Single

Exposure - Category 2).[5]

GHS Pictogram

Health Hazard[5]

Signal Word

Warning[5]

Hazard Statement

H371: May cause damage to organs.[5]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is crucial for the safe handling of Inosine-5'-

diphosphate disodium from reception to disposal.

¢ Receiving and Inspection:

o Upon receipt, visually inspect the container for any signs of damage or leakage.

o Verify that the product label matches the order specifications.

o Transport the sealed container to the designated laboratory area.

e Preparation and Personal Protective Equipment (PPE):

o Before handling, ensure that a safety shower and eyewash station are readily accessible.
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o Don appropriate PPE:

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Use nitrile or latex gloves.

» Body Protection: A lab coat is mandatory. For larger quantities or when generating dust,
consider additional protective clothing.

e Handling and Use:

[¢]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of dust.

[¢]

Avoid direct contact with skin, eyes, and clothing.

[¢]

Prevent the formation of dust during weighing and transfer.

[e]

Use dedicated, clean spatulas and weighing boats.

o

Keep the container tightly sealed when not in use.

o Storage:

o Store in a tightly sealed container at -20°C in a dry environment.[5]

o Keep away from incompatible materials such as strong oxidizing agents.

e Spill Management:

[¢]

In case of a spill, evacuate the immediate area.

[¢]

Wear appropriate PPE before cleaning up.

[e]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and
place it in a labeled container for disposal.

[e]

For liquid spills, absorb with an inert material and place in a sealed container for disposal.
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o Ventilate the area after cleanup is complete.

Disposal Plan

Proper disposal of Inosine-5'-diphosphate disodium and associated waste is critical to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation:

o Segregate waste containing Inosine-5'-diphosphate disodium from general laboratory
waste.

o Maintain separate, clearly labeled waste containers for solid and liquid waste.
e Waste Containment:

o Solid Waste: Place contaminated items such as gloves, weighing paper, and pipette tips
into a durable, sealed plastic bag or container labeled as "Hazardous Chemical Waste."

o Liquid Waste: Collect unused solutions or liquid waste in a sealed, leak-proof container,
also labeled as "Hazardous Chemical Waste."

o Labeling: Ensure all waste containers are clearly labeled with the full chemical name and
associated hazard warnings.

o Disposal Procedure:

o Dispose of the chemical waste through your institution's designated hazardous waste
disposal program.

o Do not dispose of Inosine-5'-diphosphate disodium down the drain or in the regular
trash.

o Follow all local, state, and federal regulations for chemical waste disposal.

Experimental Workflow and Safety Diagram
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The following diagram illustrates the key steps and decision points in the safe handling and
disposal workflow for Inosine-5'-diphosphate disodium.

Safe Handling Workflow for Inosine-5'-diphosphate Disodium

Preparation

Start: Receive Chemical

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Weigh Compound Carefully
(Avoid Dust Generation)

Emergeq;:y Procedures

[

Resume Work

Perform Experimental Protocol

Spill Occurs

Disqyosal

Store Unused Material at -20°C
(Tightly Sealed Container)

Segregate Chemical Waste

(Solid and Liquid) Follow Spill Cleanup Protocol

Contain in Labeled, Sealed
Hazardous Waste Containers

Dispose via Institutional Protocol

End of Process
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Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of Inosine-5'-diphosphate
disodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15603084?utm_src=pdf-body-img
https://www.benchchem.com/product/b15603084?utm_src=pdf-body
https://www.benchchem.com/product/b15603084?utm_src=pdf-body
https://www.benchchem.com/product/b15603084?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/inosine-5-diphosphoric-acid-disodium.html
https://cymitquimica.com/products/3D-NI10699/54735-61-4/inosine-5-diphosphate-disodium-salt/
https://file.medchemexpress.com/batch_PDF/HY-W013724/Inosine-5-diphosphoric-acid-disodium-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15511486
https://www.sigmaaldrich.com/JP/ja/product/sigma/i4375
https://www.benchchem.com/product/b15603084#personal-protective-equipment-for-handling-inosine-5-diphosphate-disodium
https://www.benchchem.com/product/b15603084#personal-protective-equipment-for-handling-inosine-5-diphosphate-disodium
https://www.benchchem.com/product/b15603084#personal-protective-equipment-for-handling-inosine-5-diphosphate-disodium
https://www.benchchem.com/product/b15603084#personal-protective-equipment-for-handling-inosine-5-diphosphate-disodium
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603084?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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